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Compound of Interest

Compound Name: 5-Amino-6-hydroxy-7-azaindole

CAS No.: 1260385-20-3

Cat. No.: B1383234

Get Quote

Abstract & Application Scope
The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a privileged structure in medicinal

chemistry, serving as a bioisostere for indole and purine systems. The specific derivative 5-
Amino-6-hydroxy-7-azaindole presents a unique donor-acceptor-donor (D-A-D) hydrogen

bonding motif, making it highly valuable for kinase inhibitor design (e.g., JAK, Trk families) and

as a precursor for fused heterocyclic systems.

This application note details a robust, three-stage synthetic protocol starting from the

commercially available 7-azaindole. Unlike ring-closure methods that require complex

substituted pyridines, this "decoration" strategy utilizes the inherent reactivity of the azaindole

core to sequentially install the 6-hydroxy and 5-amino functionalities.

Scientific Foundation & Retrosynthesis
Structural Considerations & Tautomerism
Researchers must recognize that 6-hydroxy-7-azaindole exists in equilibrium with its lactam

tautomer, 1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one. In solution (DMSO, MeOH) and the solid
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state, the lactam (6-oxo) form predominates due to the stability of the amide-like linkage.

Consequently, electrophilic aromatic substitution (nitration) is directed by the strong electron-

donating nature of the amide nitrogen and the activating "ortho" oxygen.

Retrosynthetic Logic
The synthesis is designed backward from the target amine, utilizing a nitro group as a masked

amine. The nitro group is introduced via electrophilic substitution on the electron-rich 6-oxo

intermediate, which is itself derived from the parent 7-azaindole via N-oxide rearrangement.
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Figure 1: Retrosynthetic disconnection showing the transformation from the parent scaffold to

the target functionalized amine.

Detailed Experimental Protocol
Stage 1: Synthesis of 6-Hydroxy-7-azaindole (The
Lactam Core)
This step utilizes the Reissert-Henze reaction mechanism. The N-oxide is formed and then

rearranged using acetic anhydride, followed by hydrolysis.

Reagents: 7-Azaindole, m-Chloroperbenzoic acid (mCPBA), Acetic Anhydride (Ac₂O),

MeOH, NaOH.

Critical Parameter: Temperature control during mCPBA addition is vital to prevent over-

oxidation or ring opening.

Step-by-Step:

N-Oxidation: Dissolve 7-azaindole (1.0 eq) in DCM (10 mL/g). Cool to 0°C. Slowly add

mCPBA (1.2 eq) over 30 mins. Warm to RT and stir for 4 hours. Monitor by TLC (the N-oxide
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is much more polar).

Workup: Wash with sat. NaHCO₃ to remove m-chlorobenzoic acid. Dry organic layer

(Na₂SO₄) and concentrate to yield 7-azaindole-N-oxide (typically a white/off-white solid).

Rearrangement: Suspend the N-oxide in Acetic Anhydride (5 mL/g). Heat to reflux (140°C)

for 4 hours. The solution will turn dark.

Hydrolysis: Concentrate the reaction mixture to remove excess Ac₂O. Dissolve the residue in

MeOH/Water (1:1). Add NaOH (2.0 eq) and stir at RT for 2 hours to cleave the intermediate

acetate ester.

Isolation: Acidify to pH 6-7 with HCl. The product, 6-hydroxy-7-azaindole, will precipitate.

Filter and wash with cold water.

Stage 2: Regioselective Nitration
The 6-oxo group activates position C5. Standard nitration conditions are effective, but

temperature must be controlled to avoid nitration of the pyrrole ring (C3).

Reagents: Fuming HNO₃, H₂SO₄.

Safety: This reaction is highly exothermic.

Step-by-Step:

Preparation: Dissolve 6-hydroxy-7-azaindole (1.0 eq) in conc. H₂SO₄ (5 mL/g) at 0°C. The

solution may be viscous.

Nitration: Add fuming HNO₃ (1.05 eq) dropwise, maintaining internal temperature <10°C.

Reaction: Stir at 0°C for 1 hour, then allow to warm to 10-15°C for 30 mins.

Quench: Pour the reaction mixture onto crushed ice (50 g/g substrate).

Isolation: The yellow precipitate is 5-nitro-6-hydroxy-7-azaindole. Filter, wash extensively

with water to remove acid, and dry in a vacuum oven at 50°C.
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Note: If regioisomers (e.g., 3-nitro) are observed, recrystallize from Ethanol/DMF.

Stage 3: Catalytic Reduction to 5-Amino-6-hydroxy-7-
azaindole
Hydrogenation over Palladium is the cleanest method, avoiding iron salts that can chelate to

the product.

Reagents: 10% Pd/C (50% wet), Hydrogen gas (balloon or 1 atm), Methanol.

Step-by-Step:

Setup: In a hydrogenation vessel, suspend 5-nitro-6-hydroxy-7-azaindole in MeOH (20

mL/g).

Catalyst: Add 10% Pd/C (10 wt% loading). Caution: Pd/C is pyrophoric; keep wet.

Reduction: Purge with N₂, then introduce H₂. Stir vigorously at RT for 4-6 hours. The yellow

suspension will turn colorless or light gray as the nitro group is reduced and the product

dissolves (or precipitates as the amine, depending on pH).

Workup: Filter through a Celite pad to remove the catalyst. Wash the pad with warm MeOH.

Final Isolation: Concentrate the filtrate. The product, 5-amino-6-hydroxy-7-azaindole, is

obtained as an off-white to tan solid. Store under inert atmosphere (Argon) as it is oxidation-

sensitive.

Analytical Data Summary
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Parameter Expected Result Notes

Appearance Tan to light brown solid
Darkens upon air exposure

(oxidation).

MS (ESI+) [M+H]⁺ = 150.15
Distinctive even mass

(Nitrogen rule).

1H NMR (DMSO-d6)

δ 11.2 (br s, 1H, NH-py), 10.8

(br s, 1H, NH-pyr), 6.9 (s, 1H,

C4-H), 6.2/7.1 (m, 2H, C2/C3-

H), 4.5 (br s, 2H, NH2)

Absence of C5-H signal

confirms substitution.

Solubility DMSO, DMF, hot MeOH
Poor solubility in non-polar

solvents.
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Figure 2: Step-by-step reaction workflow from starting material to final amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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